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Compound of Interest

Compound Name: Platinum(II) bromide

Cat. No.: B078637 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of

Platinum(II) bromide (PtBr₂) in various chemical reactions. It covers safety information, key

applications in catalysis and synthesis, and step-by-step methodologies for practical

implementation in a laboratory setting.

Safety and Handling
Platinum(II) bromide is a hazardous substance that requires careful handling to avoid

exposure.[1][2] It is a skin, eye, and respiratory irritant.[2][3]

1.1 Personal Protective Equipment (PPE) Always handle Platinum(II) bromide in a well-

ventilated area, preferably within a chemical fume hood.[1][2] The following PPE is mandatory:

Eye Protection: Approved safety glasses with side shields or safety goggles.[1]

Skin Protection: Chemical-resistant gloves.[1]

Respiratory Protection: An approved NIOSH dust respirator should be used to avoid inhaling

the powder.[1]

1.2 Storage and Disposal
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Storage: Keep the container tightly closed and store in a cool, dry, and well-ventilated place.

[1][2]

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local regulations.[2]

1.3 First Aid Measures

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

ensuring to flush under the eyelids.[1][2]

Skin Contact: Wash the affected area with plenty of soap and water.[2] Remove

contaminated clothing.[1]

Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen.[1][2]

Ingestion: Clean the mouth with water and drink plenty of water afterward. Seek immediate

medical attention.[1][2]

Physicochemical Properties
Platinum(II) bromide is a dark green to brown powder.[4][5] It is generally insoluble in water

but can be dissolved in coordinating solvents or in the presence of donor ligands.[4]

Property Value References

Chemical Formula PtBr₂ [4]

Molar Mass 354.89 g/mol [6]

Appearance Dark green powder [4]

Density 6.65 g/cm³ at 25 °C [4][6]

Melting Point 250 °C (decomposes) [4][6]

Solubility Insoluble in water [4]

Application in Catalysis: Diboration of Alkynes
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Platinum(II) bromide and other platinum compounds serve as effective catalysts in various

organic reactions, including hydrogenation and oxidation processes.[7] A notable application is

the platinum-catalyzed diboration of alkynes, which is a valuable method for synthesizing 1,2-

diborylalkenes. These products are versatile synthetic intermediates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b078637#experimental-setup-for-reactions-involving-
platinum-ii-bromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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